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Compound of Interest

Compound Name: 2-Methylbutyl isovalerate

Cat. No.: B1581877

Introduction

2-Methylbutyl isovalerate (also known as 2-methylbutyl 3-methylbutanoate) is a volatile ester
recognized for its characteristic fruity, apple-like aroma.[1] It is a naturally occurring compound
found in various fruits and beverages, including apples, peppermint, sherry, and whiskey.[2][3]
Due to its distinct organoleptic properties, it is widely used as a flavor and fragrance agent in
the food, beverage, and cosmetic industries.[4][5] In analytical chemistry, the high purity grades
of 2-Methylbutyl isovalerate (e.g., 298%, FCC, FG) make it an excellent candidate for use as
an analytical standard, particularly for the quantification of volatile flavor and fragrance

compounds in complex matrices.

This document provides detailed application notes and protocols for the use of 2-Methylbutyl
isovalerate as a standard in analytical chemistry, with a focus on gas chromatography-mass
spectrometry (GC-MS) techniques. These guidelines are intended for researchers, scientists,
and quality control professionals in the food and beverage, flavor and fragrance, and
pharmaceutical industries.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methylbutyl isovalerate is presented in
the table below.
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Property Value

Synonyms Z-Methylbutyl 3-methylbutanoate, Isovaleric
acid, 2-methylbutyl ester

CAS Number 2445-77-4

Molecular Formula C10H2002

Molecular Weight 172.26 g/mol

Appearance Colorless liquid[2]

Odor Fruity, herbaceous, earthy, apple-like[1]

Boiling Point 191-195 °C

Density 0.858 g/mL at 25 °C

Solubility Insoluble in water; soluble in alcohol and oils[2]

Purity (for standard) =98%

Application: Quantification of Volatile Esters in Fruit
Juice using an Internal Standard

2-Methylbutyl isovalerate can be effectively used as an internal standard for the quantification
of other volatile esters in food and beverage matrices. The use of an internal standard is a
robust method to correct for variations in sample preparation and instrument response, thereby
improving the accuracy and precision of the analysis.[6]

Logical Workflow for Internal Standard Quantification

The following diagram illustrates the general workflow for using an internal standard in a
quantitative analytical method.
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Sample and Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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